Cas no 2012963-66-3 (3-amino-4-methoxy-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-4-methoxy-1,2-dihydropyridin-2-one
• CAS No: 2012963-66-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 5895325
• PubChem ID: 70292489
• Update Time: 2025-10-28

3-amino-4-methoxy-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-methoxy-1,2-dihydropyridin-2-one
• SCHEMBL8165980
• 2012963-66-3
• EN300-1295137

• Inchi： 1S/C6H8N2O2/c1-10-4-2-3-8-6(9)5(4)7/h2-3H,7H2,1H3,(H,8,9)
• InChI Key： MZWXHNDZDUDTRT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CNC(C=1N)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-amino-4-methoxy-1,2-dihydropyridin-2-one

3-Amino-4-Methoxy-1,2-Dihydropyridin-2-One: A Comprehensive Overview

The compound with CAS No. 2012963-66-3, commonly referred to as 3-amino-4-methoxy-1,2-dihydropyridin-2-one, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of dihydropyridines, which are known for their versatile applications in drug design and chemical synthesis. The dihydropyridine ring system forms the core of this molecule, with substituents at positions 3 and 4 contributing to its distinctive properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-amino-4-methoxy-1,2-dihydropyridin-2-one, allowing researchers to explore its potential in various applications. The amino group at position 3 and the methoxy group at position 4 play pivotal roles in modulating the compound's reactivity and biological activity. These substituents not only influence the electronic properties of the molecule but also provide sites for further functionalization, making it a valuable building block in organic synthesis.

One of the most promising areas of research involving this compound is its application in drug discovery. The dihydropyridine framework is well-known for its role in calcium channel blockers, a class of drugs used to treat hypertension and other cardiovascular conditions. Studies have shown that 3-amino-4-methoxy-1,2-dihydropyridin-2-one exhibits potential as a lead compound for developing novel pharmaceutical agents. Its ability to interact with cellular targets through hydrogen bonding and π-π interactions makes it a compelling candidate for further exploration in medicinal chemistry.

In addition to its pharmacological applications, this compound has also found relevance in materials science. The dihydropyridine system's structural flexibility allows it to be incorporated into polymer networks and hybrid materials. Recent research has demonstrated its use as a precursor for synthesizing coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-amino-4-methoxy-1,2-dihydropyridin-2-one typically involves multi-step processes that require careful optimization. One common approach involves the condensation of an amino alcohol with an aldehyde or ketone derivative under acidic or basic conditions. The reaction conditions significantly influence the yield and purity of the final product, highlighting the importance of precise control during synthesis.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry) have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture and stereochemistry of 3-amino-4-methoxy-1,2-dihydropyridin-2-one, ensuring its accurate characterization.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of this compound. By introducing additional substituents or modifying existing groups, scientists aim to enhance its bioavailability, stability, and selectivity for specific applications. Collaborative efforts between chemists and biologists are also exploring its potential as a bioactive molecule in anticancer therapies and neuroprotective agents.

In conclusion, 3-amino-4-methoxy-1,2-dihydropyridin-2-one stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is poised to play an even more significant role in shaping future innovations in science and technology.